3,6-Dihydro-2H-1,2-oxazine hydrochloride
Overview
Description
3,6-Dihydro-2H-1,2-oxazine hydrochloride, also known as 3,6-DHO or DHO, is a compound that is used in a variety of scientific research applications. It is a versatile compound that has been used in a variety of studies and experiments, ranging from biochemical to physiological effects.
Scientific Research Applications
Organic Chemistry
- Summary of Application : 3,6-Dihydro-2H-1,2-oxazine hydrochloride is used in the synthesis of functionalized analogs . It opens several possibilities for further functionalization, including (stereoselective) transformations of the C=C bond and the reductive N–O bond cleavage leading to tetrahydro-1,2-oxazines and 1,4-amino alcohols .
- Methods of Application : The synthesis of 3,6-Dihydro-2H-1,2-oxazine hydrochloride can be achieved through various methods such as (4+2) cycloadditions, tandem reactions, formal (3+3) cycloadditions, and ring-closing metathesis . For example, it can be obtained by Diels–Alder chemistry starting with nitroso compounds and conjugated dienes .
- Results or Outcomes : The structure of 3,6-Dihydro-2H-1,2-oxazine hydrochloride allows for further functionalization, making it a useful building block for the preparation of more complex compounds of biological importance .
High Throughput Synthesis of Biologically Active Compounds
- Summary of Application : 3,6-Dihydro-2H-1,2-oxazine hydrochloride is suitable for solid-phase synthesis methodology often used in high throughput synthesis of biologically active compounds .
Intermediates in Purification of Compounds
- Summary of Application : 3,6-Dihydro-2H-1,2-oxazine hydrochloride may serve as intermediates in the purification of compounds .
Preparation of Other Salts
- Summary of Application : It can be used in the preparation of other, for example, pharmaceutically-acceptable salts .
Synthesis of Fluorescent Dyes
- Summary of Application : 3,6-Dihydro-2H-1,2-oxazine hydrochloride can be used in the synthesis of fluorescent dyes such as Nile red and Nile blue .
Meyers Synthesis of Aldehydes
properties
IUPAC Name |
3,6-dihydro-2H-oxazine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H7NO.ClH/c1-2-4-6-5-3-1;/h1-2,5H,3-4H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AQNFWRXAVLPFCH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C=CCON1.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H8ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80503266 |
Source
|
| Record name | 3,6-Dihydro-2H-1,2-oxazine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80503266 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
121.56 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,6-Dihydro-2H-1,2-oxazine hydrochloride | |
CAS RN |
872-41-3 |
Source
|
| Record name | NSC295280 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=295280 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 3,6-Dihydro-2H-1,2-oxazine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80503266 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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